Cas no 1784835-16-0 (1-(2-chloro-1-benzofuran-3-yl)cyclopropan-1-amine)

• Product Name: 1-(2-chloro-1-benzofuran-3-yl)cyclopropan-1-amine
• CAS No: 1784835-16-0
• MF: C₁₁H₁₀ClNO
• MW: 207.656201839447
• CID: 6215218
• PubChem ID: 84779956
• Update Time: 2025-10-19

1-(2-chloro-1-benzofuran-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-1-benzofuran-3-yl)cyclopropan-1-amine
• 1784835-16-0
• EN300-1967682

• Inchi： 1S/C11H10ClNO/c12-10-9(11(13)5-6-11)7-3-1-2-4-8(7)14-10/h1-4H,5-6,13H2
• InChI Key： RRMJFDSQDHTHIG-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C=CC=CC=2O1)C1(CC1)N

Computed Properties

• Exact Mass: 207.0450916g/mol
• Monoisotopic Mass: 207.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(2-chloro-1-benzofuran-3-yl)cyclopropan-1-amine

Professional Introduction to Compound with CAS No. 1784835-16-0 and Product Name: 1-(2-chloro-1-benzofuran-3-yl)cyclopropan-1-amine

The compound identified by the CAS number 1784835-16-0 and the product name 1-(2-chloro-1-benzofuran-3-yl)cyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a benzofuran moiety combined with a chloro-substituted aromatic ring and a cyclopropane functional group makes it a structurally intriguing candidate for further exploration.

Recent research in the domain of heterocyclic compounds has highlighted the importance of benzofuran derivatives in the development of novel therapeutic agents. The benzofuran scaffold is known for its biological activity and is frequently incorporated into pharmacophores targeting various diseases. Specifically, the 2-chloro substituent on the benzofuran ring enhances electrophilicity, making it susceptible to nucleophilic attack and facilitating further derivatization. This property is particularly valuable in medicinal chemistry, where functional group transformations are often employed to optimize bioactivity.

The cyclopropane ring in the molecular structure of 1-(2-chloro-1-benzofuran-3-yl)cyclopropan-1-amine adds an additional layer of complexity and interest. Cyclopropane moieties are known for their strain energy, which can influence both physical properties and biological interactions. In drug design, cyclopropanes are sometimes introduced to modulate binding affinity or to introduce specific conformational constraints that may improve metabolic stability or target specificity. The combination of these structural elements suggests that this compound may exhibit unique pharmacological properties.

In the context of contemporary pharmaceutical research, there is growing interest in molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative disorders. The benzofuran-cyclopropane hybrid structure presents an opportunity to explore novel mechanisms of action. Preliminary studies have indicated that derivatives of this class may interact with enzymes or receptors involved in critical signaling pathways. For instance, modifications to the chloro-substituted benzofuran ring could alter interactions with cytochrome P450 enzymes, which are pivotal in drug metabolism.

The synthesis of 1-(2-chloro-1-benzofuran-3-yl)cyclopropan-1-amine involves sophisticated organic transformations that highlight the synthetic capabilities of modern pharmaceutical chemistry. Key steps include cyclization reactions to form the cyclopropane ring and functional group interconversions to introduce the benzofuran moiety. Advances in catalytic methods have enabled more efficient and selective constructions of such complex molecules, reducing unwanted byproducts and improving overall yields. These synthetic strategies are essential for producing sufficient quantities of the compound for both preclinical and clinical investigations.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the potential bioactivity of this compound. The three-dimensional structure suggests that it may bind to proteins involved in disease pathways, such as kinases or transcription factors. By leveraging high-throughput computational methods, researchers can predict binding affinities and optimize lead structures before proceeding to experimental validation. This approach accelerates the drug discovery process and minimizes resource expenditure.

The pharmacokinetic properties of 1-(2-chloro-1-benzofuran-3-yl)cyclopropan-1-amine are also under scrutiny. Factors such as solubility, permeability, and metabolic stability must be carefully considered to ensure therapeutic efficacy and safety. Experimental techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to assess these parameters. Additionally, biotransformation studies help identify potential metabolites and their implications for toxicity or efficacy.

In conclusion, the compound with CAS No. 1784835-16-0 represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features—combining a benzofuran, a chloro-substituent, and a cyclopropane ring—position it as a versatile scaffold for developing novel therapeutics. Ongoing studies aim to elucidate its biological activity, optimize its chemical properties, and explore its potential as a lead compound for drug development programs targeting various therapeutic areas.